Cas no 4556-23-4 (4-Mercaptopyridine)

4-Mercaptopyridine Properties

Names and Identifiers

• 4-Mercaptopyridine
• 4-Pyridinethiol
• 4-sulfhydrylpyridine
• 4-mecaptopyridine
• 4-mercapto-pyridin
• 4-Mercapto-pyridine
• 4-mercatopyridine
• 4-Pyridimethiol
• 4-Pyridyl Mercaptan
• 4-thiopyridine
• Mercaptopyridine
• Pyridine-4-thiol
• Pyridine, 4-mercapto-
• 4-Thiopyridone
• 4(1H)-Pyridinethione
• Pyridine-4(1H)-thione
• 1H-pyridine-4-thione
• NSC76036
• 4mercaptopyridine
• 4-Pyridinethiolate
• 4-Sulphanylpyridine
• 4-mercapto pyridine
• PubChem9746
• 4-Mercaptopyr
• DTXSID70878773
• EINECS 224-926-1
• A826843
• AKOS000187925
• EN300-100322
• FG-0489
• A1-01079
• 5-21-07-00167 (Beilstein Handbook Reference)
• BRN 0105869
• 4-Mercaptopyridine, 95%
• CHEMBL1688955
• MFCD00006422
• AC-24180
• 4556-23-4
• SCHEMBL73739
• BP-10932
• FHTDDANQIMVWKZ-UHFFFAOYSA-N
• 19829-29-9
• BRN 0105392
• NSC-76036
• CS-W013664
• M0630
• ZH8DP7EE6V
• NSC 76036
• 4-Pyridinethione
• NS00047951
• 1-Methylindoline-5-sulfonyl chloride?
• 7227-57-8
• F10307
• AM20051197
• FT-0646236
• DB-028941
• G64195
• 4-Pyridinethiol; 4-Thiopyridine; 4-Sulfanylpyridine; NSC 76036
• +Expand

• MDL： MFCD00006422
• InChIKey： FHTDDANQIMVWKZ-UHFFFAOYSA-N
• Inchi： 1S/C5H5NS/c7-5-1-3-6-4-2-5/h1-4H,(H,6,7)
• SMILES： S=C1C([H])=C([H])N([H])C([H])=C1[H]
• BRN： 0105869

Computed Properties

• Exact Mass: 111.01400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 111.014
• Heavy Atom Count: 7
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 44.1

Experimental Properties

• LogP: 1.37030
• PSA: 51.69000
• Refractive Index: 1.5605 (estimate)
• Boiling Point: 176.5 °C at 760 mmHg
• Melting Point: 178-189°C
• Flash Point: 60.5 °C
• Color/Form: Uncertain
• Solubility: Soluble in pyridine, methanol and ethanol
• Sensitiveness: Sensitive to heat and air
• Density: 1.161 (estimate)

4-Mercaptopyridine Security Information

• Symbol: GHS07
• RTECS：UT8578000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S37/39-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-Mercaptopyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%